Cas no 2680695-73-0 (3,4-Dichloro-5-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 3,4-Dichloro-5-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680695-73-0
• MF: C₉H₄Cl₂F₃NO₃
• MW: 302.034171104431
• CID: 5632203
• PubChem ID: 165921010
• Update Time: 2025-05-20

3,4-Dichloro-5-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28290629
• 2680695-73-0
• 3,4-dichloro-5-(2,2,2-trifluoroacetamido)benzoic acid
• 3,4-Dichloro-5-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C9H4Cl2F3NO3/c10-4-1-3(7(16)17)2-5(6(4)11)15-8(18)9(12,13)14/h1-2H,(H,15,18)(H,16,17)
• InChI Key： LSDIMVPSBBOOGT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=O)O)C=C1NC(C(F)(F)F)=O)Cl

Computed Properties

• Exact Mass: 300.9520329g/mol
• Monoisotopic Mass: 300.9520329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.4Ų

Additional information on 3,4-Dichloro-5-(2,2,2-trifluoroacetamido)benzoic acid

3,4-Dichloro-5-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680695-73-0): An Overview of Its Properties and Applications

3,4-Dichloro-5-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680695-73-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes dichloro and trifluoroacetamido functional groups, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 3,4-Dichloro-5-(2,2,2-trifluoroacetamido)benzoic acid is C₁₀H₅Cl₂F₃N₂O₃, and its molecular weight is approximately 319.09 g/mol. The compound's structure consists of a benzene ring substituted with two chlorine atoms at the 3 and 4 positions and a trifluoroacetamido group at the 5 position. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

In recent years, the study of 3,4-Dichloro-5-(2,2,2-trifluoroacetamido)benzoic acid has focused on its potential as a lead compound for the development of novel therapeutic agents. Research has shown that this compound exhibits significant biological activity, particularly in the areas of anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 3,4-Dichloro-5-(2,2,2-trifluoroacetamido)benzoic acid demonstrated potent inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 3,4-Dichloro-5-(2,2,2-trifluoroacetamido)benzoic acid has also shown promise in cancer research. A 2020 study published in Cancer Research highlighted the compound's ability to induce apoptosis in various cancer cell lines. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

The solubility and stability of 3,4-Dichloro-5-(2,2,2-trifluoroacetamido)benzoic acid are important factors to consider in its application as a pharmaceutical agent. The compound is generally soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). However, its solubility in water is limited, which can pose challenges in formulation development. To address this issue, researchers have explored various strategies such as salt formation and nanoparticle encapsulation to enhance its aqueous solubility.

The synthesis of 3,4-Dichloro-5-(2,2,2-trifluoroacetamido)benzoic acid typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 3,4-dichlorobenzoic acid with trifluoroacetyl chloride followed by amide formation. The optimization of reaction conditions such as temperature, solvent choice, and catalyst selection is crucial for achieving high yields and purity.

In addition to its therapeutic potential, 3,4-Dichloro-5-(2,2,2-trifluoroacetamido)benzoic acid has been studied for its use as a chemical probe in biological research. Its unique structural features make it an excellent tool for investigating protein-ligand interactions and enzyme inhibition mechanisms. For example, a study published in Bioorganic & Medicinal Chemistry Letters in 2019 utilized 3,4-Dichloro-5-(2,2,2-trifluoroacetamido)benzoic acid to explore the binding affinity and selectivity of COX enzymes.

The safety profile of 3,4-Dichloro-5-(2,2,2-trifluoroacetamido)benzoic acid is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses with minimal toxicity. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 3,4-Dichloro-5-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680695-73-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological properties that make it a potential lead for the development of novel therapeutic agents. Ongoing research continues to explore its full potential and optimize its use in various medical settings.